Cas no 27065-94-7 (Ethyl (3-Formyl-1H-indol-1-yl)acetate)
Ethyl (3-Formyl-1H-indol-1-yl)acetate is a versatile indole derivative widely used in organic synthesis and pharmaceutical research. Its key structural features include a reactive formyl group at the 3-position and an ester-functionalized side chain, enabling its use as a building block for heterocyclic compounds and bioactive molecules. The compound is particularly valuable in the synthesis of indole-based scaffolds, serving as an intermediate for alkaloids, drug candidates, and agrochemicals. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. The product is typically supplied with high purity, ensuring reliable performance in research and industrial applications.
27065-94-7 structure
Product Name:Ethyl (3-Formyl-1H-indol-1-yl)acetate
CAS No:27065-94-7
MF:C13H13NO3
MW:231.247223615646
MDL:MFCD00717225
CID:53070
PubChem ID:801676
Update Time:2025-06-07
Ethyl (3-Formyl-1H-indol-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(3-formyl-1H-indol-1-yl)acetate
- (3-Formyl-indol-1-yl)-acetic acid ethyl ester
- ethyl 2-(3-formylindol-1-yl)acetate
- CHEMBL1458014
- YBKKLZGZHIBOBZ-UHFFFAOYSA-N
- ethyl (3-formyl-indol-1-yl)-acetate
- (3-formylindol-1-yl)acetic acid ethyl ester
- CS-0313238
- ethyl (3-formyl-1H-indol-1-yl)acetate
- (3-formyl-indol-1-yl)acetic acid ethyl ester
- AP-501/15276185
- BB 0217313
- A877032
- SCHEMBL1250151
- ethyl(3-formyl-1h-indol-1-yl)acetate
- SMR000115819
- Ethyl (3-formyl-indol-1-yl)acetate
- FT-0638667
- SR-01000310241
- AKOS000100224
- SR-01000310241-1
- MFCD00717225
- 27065-94-7
- HMS2422M21
- MLS000067590
- LS-02477
- Ethyl2-(3-formyl-1H-indol-1-yl)acetate
- DTXSID30355454
- STK499859
- DB-047152
- ALBB-006871
- Ethyl (3-Formyl-1H-indol-1-yl)acetate
-
- MDL： MFCD00717225
- Inchi： 1S/C13H13NO3/c1-2-17-13(16)8-14-7-10(9-15)11-5-3-4-6-12(11)14/h3-7,9H,2,8H2,1H3
- InChI Key： YBKKLZGZHIBOBZ-UHFFFAOYSA-N
- SMILES： O(CC)C(CN1C=C(C=O)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 231.09000
- Monoisotopic Mass: 231.089543
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.3
- XLogP3: 1.9
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 397.5±22.0 °C at 760 mmHg
- Flash Point: 194.2°C
- Refractive Index: 1.569
- PSA: 48.30000
- LogP: 2.01690
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Ethyl (3-Formyl-1H-indol-1-yl)acetate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass：IRRITANT
Ethyl (3-Formyl-1H-indol-1-yl)acetate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl (3-Formyl-1H-indol-1-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 031479-2g |
3-Formyl-indol-1-yl)-acetic acid ethyl ester |
27065-94-7 | 95% | 2g |
￡160.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010373-1g |
(3-Formyl-indol-1-yl)-acetic acid ethyl ester |
27065-94-7 | 1g |
4681.0CNY | 2021-07-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010373-500mg |
(3-Formyl-indol-1-yl)-acetic acid ethyl ester |
27065-94-7 | 500mg |
2826.0CNY | 2021-07-06 | ||
| Chemenu | CM147389-5g |
(3-Formyl-indol-1-yl)-acetic acid ethyl ester |
27065-94-7 | 95% | 5g |
$593 | 2021-08-05 | |
| TRC | E903478-5mg |
Ethyl (3-Formyl-1H-indol-1-yl)acetate |
27065-94-7 | 5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E903478-10mg |
Ethyl (3-Formyl-1H-indol-1-yl)acetate |
27065-94-7 | 10mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E903478-50mg |
Ethyl (3-Formyl-1H-indol-1-yl)acetate |
27065-94-7 | 50mg |
$ 95.00 | 2022-06-05 | ||
| Chemenu | CM147389-1g |
(3-Formyl-indol-1-yl)-acetic acid ethyl ester |
27065-94-7 | 95% | 1g |
$243 | 2024-07-28 | |
| abcr | AB406251-500 mg |
Ethyl (3-formyl-1H-indol-1-yl)acetate |
27065-94-7 | 500MG |
€195.40 | 2023-01-22 | ||
| abcr | AB406251-1 g |
Ethyl (3-formyl-1H-indol-1-yl)acetate |
27065-94-7 | 1 g |
€239.00 | 2023-07-19 |
Ethyl (3-Formyl-1H-indol-1-yl)acetate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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